Cas no 2470279-03-7 (rac-(2R,3R)-3-(trifluoromethyl)oxolane-2-carboxylic acid, trans)

• Product Name: rac-(2R,3R)-3-(trifluoromethyl)oxolane-2-carboxylic acid, trans
• CAS No: 2470279-03-7
• MF: C₆H₇F₃O₃
• MW: 184.113192796707
• MDL: MFCD32711167
• CID: 5361046
• PubChem ID: 154857032
• Update Time: 2025-05-20

rac-(2R,3R)-3-(trifluoromethyl)oxolane-2-carboxylic acid, trans Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-3-(Trifluoromethyl)oxolane-2-carboxylic acid
• Z4562297927
• rac-(2R,3R)-3-(trifluoromethyl)oxolane-2-carboxylic acid
• rac-(2R,3R)-3-(trifluoromethyl)oxolane-2-carboxylic acid, trans

• MDL： MFCD32711167
• Inchi： 1S/C6H7F3O3/c7-6(8,9)3-1-2-12-4(3)5(10)11/h3-4H,1-2H2,(H,10,11)/t3-,4-/m1/s1
• InChI Key： LBFCIEMFEIGVEW-QWWZWVQMSA-N
• SMILES： FC([C@H]1[C@H](C(=O)O)OCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 189
• XLogP3: 1.2
• Topological Polar Surface Area: 46.5

Additional information on rac-(2R,3R)-3-(trifluoromethyl)oxolane-2-carboxylic acid, trans

Recent Advances in the Study of rac-(2R,3R)-3-(trifluoromethyl)oxolane-2-carboxylic acid, trans (CAS: 2470279-03-7)

The compound rac-(2R,3R)-3-(trifluoromethyl)oxolane-2-carboxylic acid, trans (CAS: 2470279-03-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining rac-(2R,3R)-3-(trifluoromethyl)oxolane-2-carboxylic acid, trans with high enantiomeric purity. Researchers have developed novel catalytic methods, including asymmetric hydrogenation and enzymatic resolution, to achieve the desired stereochemistry. These advancements are critical for ensuring the compound's efficacy and safety in potential therapeutic applications.

In terms of biological activity, rac-(2R,3R)-3-(trifluoromethyl)oxolane-2-carboxylic acid, trans has shown promising results as a modulator of specific enzymatic pathways. Preliminary in vitro studies indicate its potential as an inhibitor of key enzymes involved in inflammatory and metabolic disorders. The trifluoromethyl group, in particular, enhances the compound's binding affinity and metabolic stability, making it a valuable candidate for further investigation.

Furthermore, recent pharmacokinetic studies have explored the compound's bioavailability and distribution profiles. The trans configuration of the oxolane ring appears to confer favorable pharmacokinetic properties, such as improved membrane permeability and reduced susceptibility to enzymatic degradation. These findings underscore the compound's potential as a lead structure in the development of novel therapeutics.

Ongoing research is also investigating the compound's mechanism of action at the molecular level. Structural elucidation through X-ray crystallography and NMR spectroscopy has provided insights into its interaction with target proteins. These studies are paving the way for rational drug design and optimization of rac-(2R,3R)-3-(trifluoromethyl)oxolane-2-carboxylic acid, trans derivatives with enhanced potency and selectivity.

In conclusion, rac-(2R,3R)-3-(trifluoromethyl)oxolane-2-carboxylic acid, trans (CAS: 2470279-03-7) represents a promising scaffold in medicinal chemistry, with potential applications in treating a range of diseases. Continued research into its synthesis, biological activity, and pharmacokinetics will be essential for translating these findings into clinical applications. This brief highlights the compound's current status and future directions, providing valuable insights for researchers in the field.